Cas no 52742-18-4 (N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine)
52742-18-4 structure
Product Name:N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine
CAS No:52742-18-4
MF:C14H20F3N
MW:259.310514450073
CID:1578713
PubChem ID:3040641
Update Time:2025-04-21
N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine
- N-(1-(3-(trifluoromethyl)phenyl)propan-2-yl)butan-1-amine
- N-[1-[3-(trifluoromethyl)phenyl]propan-2-yl]butan-1-amine
- N-Butyl-3-(trifluoromethyl)-α-methylbenzeneethanamine
- VCYPVYLZISLFHR-UHFFFAOYSA-N
- DS-19358
- N-Butyl-3-(trifluoromethyl)-
- N-Butyl-3-(trifluoromethyl)-alpha-methylbenzeneethanamine
- A-methylbenzeneethanamine
- DTXSID70967191
- 52742-18-4
- N-{1-[3-(Trifluoromethyl)phenyl]propan-2-yl}butan-1-amine
- AKOS028108744
- N-Butyl-alpha-methyl-m-trifluoromethylphenethylamine
- DB-321017
- Phenethylamine, N-butyl-alpha-methyl-m-trifluoromethyl-
-
- Inchi: 1S/C14H20F3N/c1-3-4-8-18-11(2)9-12-6-5-7-13(10-12)14(15,16)17/h5-7,10-11,18H,3-4,8-9H2,1-2H3
- InChI Key: VCYPVYLZISLFHR-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CC(C)NCCCC)(F)F
Computed Properties
- Exact Mass: 259.1549
- Monoisotopic Mass: 259.15478413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N57620-100mg |
N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine |
52742-18-4 | 100mg |
¥2022.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N57620-250mg |
N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine |
52742-18-4 | 250mg |
¥3222.0 | 2021-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1609955-1g |
N-(1-(3-(trifluoromethyl)phenyl)propan-2-yl)butan-1-amine |
52742-18-4 | 98% | 1g |
¥7389.00 | 2024-05-10 |
N-{1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}butan-1-amine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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